![molecular formula C9H9NO5 B1273443 (3-Methyl-4-nitrophenoxy)acetic acid CAS No. 85444-81-1](/img/structure/B1273443.png)
(3-Methyl-4-nitrophenoxy)acetic acid
Overview
Description
(3-Methyl-4-nitrophenoxy)acetic acid is a chemical compound that is structurally related to various other nitrophenyl acetic acids. While the specific compound is not directly mentioned in the provided papers, they do discuss related compounds and their synthesis, structure, and properties, which can provide insights into the analysis of this compound.
Synthesis Analysis
The synthesis of related compounds, such as (2-Methyl-3-Nitrophenyl) Acetic Acid, involves starting with a nitrobenzaldehyde derivative, followed by ring closure and oxidation to yield the desired product . Another related compound, 2-(2-nitrophenoxy)Acetic Acid, is synthesized using 2-nitrophenol and methyl 2-chloroacetate with potassium carbonate as a catalyst . These methods suggest that this compound could potentially be synthesized using similar starting materials and reactions, with adjustments to the substituents on the aromatic ring to match the target molecule.
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various analytical techniques. For instance, the structure of a novel aggregation of (4-nitrophenoxy)acetic acid hydrazide and its dioxomolybdenum(VI) complex was elucidated using single-crystal X-ray diffraction . This indicates that the molecular structure of this compound could also be analyzed using crystallographic methods to determine its precise geometry and bonding.
Chemical Reactions Analysis
The papers do not provide specific details on the chemical reactions of this compound. However, the nitrosation reaction of alkyl esters of 1,2-benzisoxazole-3-acetic acid, which is structurally different but shares some functional groups, results in the formation of furazan-3-carboxylic acid derivatives . This suggests that this compound may also undergo nitrosation and other reactions typical of nitroaromatic compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be inferred from related compounds. For example, the yield and reaction conditions for the synthesis of 2-(2-nitrophenoxy)Acetic Acid were optimized based on temperature and the amount of sodium hydroxide, indicating that similar parameters could be important for the synthesis of this compound . The solubility, melting point, and reactivity of the compound would likely be influenced by the presence of the nitro and acetic acid functional groups.
Scientific Research Applications
Synthesis and Structure of Novel Compounds :
- A study by He (2013) focused on a novel aggregation of (4-nitrophenoxy)acetic acid and its dioxomolybdenum(VI) complex, which was characterized using elemental analysis and single-crystal X-ray diffraction. This research highlights the compound's potential in the field of inorganic and metal-organic chemistry (He, 2013).
Chemical Synthesis Improvements :
- Dian (2012) improved the synthesis of 2-(2-nitrophenoxy)Acetic Acid, demonstrating the potential for more efficient production methods using milder reaction conditions and cheaper reagents, suitable for industrial processes (Dian, 2012).
Electrochemical Sensing Applications :
- Shah et al. (2017) developed an electrochemical sensing platform using gold-copper alloy nanoparticles for detecting nitro aromatic toxins, including 2-methyl-3-nitrophenyl acetic acid. This method shows promise for detecting various metallic, organic, and organometallic toxins (Shah et al., 2017).
Photoaffinity Labeling :
- Hatanaka et al. (1989) synthesized [[2-Nitro-4-[3-(trifluoromethyl)-3 H -diazirin-3-yl]]phenoxy]acetic acid derivatives for photoaffinity labeling, offering a spectrophotometric approach for labeling without radioactive techniques (Hatanaka et al., 1989).
Biodegradation and Environmental Impact :
- Research by Bhushan et al. (2000) demonstrated the chemotaxis and biodegradation of 3-methyl-4-nitrophenol, a derivative of 3-Methyl-4-nitrophenoxy acetic acid, by Ralstonia sp. SJ98, highlighting the importance of microbial processes in environmental remediation (Bhushan et al., 2000).
Safety and Hazards
Mechanism of Action
Target of Action
It is known that similar compounds are often used in suzuki–miyaura coupling reactions, a widely applied transition metal catalysed carbon–carbon bond forming reaction .
Mode of Action
It is known that similar compounds can undergo reactions at the benzylic position, which is resonance stabilized . This allows for various reactions such as free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
strain SJ98 has shown that similar compounds can be degraded through a series of reactions involving enzymes like PnpA, PnpB, PnpCD, PnpE, and PnpF .
Result of Action
Similar compounds have been shown to undergo various reactions at the benzylic position, leading to different products depending on the reaction conditions .
Action Environment
It is known that similar compounds can undergo different reactions depending on the presence of certain reagents and reaction conditions .
Biochemical Analysis
Biochemical Properties
(3-Methyl-4-nitrophenoxy)acetic acid plays a vital role in biochemical reactions, particularly in the degradation of certain pollutants. It interacts with enzymes such as PNP 4-monooxygenase (PnpA) and 1,4-benzoquinone reductase (PnpB). PnpA catalyzes the monooxygenation of this compound to methyl-1,4-benzoquinone, while PnpB reduces methyl-1,4-benzoquinone to methylhydroquinone . These interactions are crucial for the compound’s catabolism and its role in biochemical pathways.
Cellular Effects
This compound influences various cellular processes. It affects cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to induce changes in gene expression related to its catabolic pathway, thereby influencing cellular functions. Additionally, its impact on cellular metabolism includes alterations in metabolic flux and metabolite levels, which are essential for maintaining cellular homeostasis .
Molecular Mechanism
The molecular mechanism of this compound involves its binding interactions with specific enzymes and proteins. PNP 4-monooxygenase (PnpA) binds to the compound and catalyzes its conversion to methyl-1,4-benzoquinone. Subsequently, 1,4-benzoquinone reductase (PnpB) reduces methyl-1,4-benzoquinone to methylhydroquinone. These enzymatic reactions are critical for the compound’s degradation and its biochemical activity .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are influenced by various factors, including environmental conditions and the presence of specific enzymes. Long-term studies have shown that the compound can have sustained effects on cellular function, particularly in in vitro and in vivo models .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, indicating that the compound’s impact is dose-dependent. Understanding these dosage effects is crucial for its safe and effective application in research .
Metabolic Pathways
This compound is involved in specific metabolic pathways, including its degradation by enzymes such as PNP 4-monooxygenase (PnpA) and 1,4-benzoquinone reductase (PnpB). These enzymes facilitate the conversion of the compound to intermediate metabolites, which are further processed in the metabolic pathway. The compound’s involvement in these pathways affects metabolic flux and metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation, which are essential for its biochemical activity. Understanding these transport mechanisms is crucial for elucidating the compound’s role in cellular processes .
Subcellular Localization
This compound exhibits specific subcellular localization, which affects its activity and function. Targeting signals and post-translational modifications direct the compound to specific compartments or organelles within the cell. These localization patterns are essential for the compound’s biochemical interactions and its overall function in cellular processes .
properties
IUPAC Name |
2-(3-methyl-4-nitrophenoxy)acetic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO5/c1-6-4-7(15-5-9(11)12)2-3-8(6)10(13)14/h2-4H,5H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCGFXEDUXQCHRZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OCC(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90393135 | |
Record name | (3-methyl-4-nitrophenoxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90393135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85444-81-1 | |
Record name | (3-methyl-4-nitrophenoxy)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90393135 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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